Cas no 866350-36-9 (6-ethoxy-3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-ethoxy-3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866350-36-9
• MF: C₂₅H₁₉F₂NO₃
• MW: 419.420073747635
• CID: 6387182
• PubChem ID: 2136277
• Update Time: 2023-12-26

6-ethoxy-3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-3-(4-fluorobenzoyl)-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 6-ethoxy-3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one
• F1604-0022
• 866350-36-9
• AB00674934-01
• 6-ethoxy-3-(4-fluorobenzoyl)-1-(3-fluorobenzyl)quinolin-4(1H)-one
• 6-ethoxy-3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]quinolin-4-one
• AKOS001819061
• 4(1H)-Quinolinone, 6-ethoxy-3-(4-fluorobenzoyl)-1-[(3-fluorophenyl)methyl]-

• Inchi： 1S/C25H19F2NO3/c1-2-31-20-10-11-23-21(13-20)25(30)22(24(29)17-6-8-18(26)9-7-17)15-28(23)14-16-4-3-5-19(27)12-16/h3-13,15H,2,14H2,1H3
• InChI Key： FVFPCCNZBLMROT-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Computed Properties

• Exact Mass: 419.13329979g/mol
• Monoisotopic Mass: 419.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 571.8±50.0 °C(Predicted)
• pka: 1.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines